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Compound of Interest

Compound Name: Bimosiamose Disodium

Cat. No.: B1667081

An In-depth Technical Guide to the Pharmacology of Bimosiamose Disodium

Introduction

Bimosiamose disodium (formerly TBC1269Z) is a synthetic, small-molecule pan-selectin
antagonist designed to treat a range of acute and chronic inflammatory diseases.[1][2]
Inflammation is a complex biological response, and the recruitment of leukocytes from the
bloodstream into inflamed tissues is a critical early step.[3] This process is initiated by the
selectin family of cell adhesion molecules (E-selectin, P-selectin, and L-selectin), which
mediate the initial tethering and rolling of leukocytes on the vascular endothelium.[3] By
inhibiting all three selectins, Bimosiamose offers a therapeutic strategy aimed at attenuating the
inflammatory cascade at its outset.[4][5] This guide provides a comprehensive overview of the
pharmacology of Bimosiamose, detailing its mechanism of action, pharmacokinetic profile
across various administration routes, and clinical efficacy in inflammatory airway diseases.

Mechanism of Action

Bimosiamose functions by competitively inhibiting the binding of leukocytes to the endothelial
lining of blood vessels. This action is achieved by antagonizing E-selectin (expressed on
endothelial cells), P-selectin (expressed on endothelial cells and platelets), and L-selectin
(expressed on leukocytes).[3][6] The inhibition of this interaction prevents the initial "rolling"
phase of leukocyte extravasation, thereby reducing the influx of inflammatory cells such as
neutrophils, eosinophils, and lymphocytes into tissues.[3][6] In vitro studies have confirmed that
Bimosiamose blocks the adhesion of these leukocyte subtypes.[3]
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The signaling pathway for leukocyte adhesion and extravasation, and the point of intervention
for Bimosiamose, is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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